![molecular formula C20H17N3O5 B3890074 N'-{[(1-naphthyloxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide](/img/structure/B3890074.png)
N'-{[(1-naphthyloxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide
Overview
Description
N-{[(1-naphthyloxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide, also known as NAE-8, is a synthetic compound that has been gaining attention in the scientific community due to its potential therapeutic applications. NAE-8 has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of N'-{[(1-naphthyloxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide is not fully understood, but it is believed to act by modulating the activity of certain enzymes and signaling pathways in the body. For example, studies have shown that this compound can inhibit the activity of the enzyme COX-2, which is involved in the production of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, studies have shown that this compound can also modulate the activity of certain neurotransmitters, suggesting that it may have potential as a treatment for neurological disorders such as depression and anxiety.
Advantages and Limitations for Lab Experiments
One advantage of N'-{[(1-naphthyloxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide is that it is a synthetic compound, which means that it can be easily synthesized and purified for use in laboratory experiments. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effectiveness in treating specific diseases.
Future Directions
There are several potential future directions for research on N'-{[(1-naphthyloxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide. One area of interest is the development of more effective synthetic methods for producing this compound. Another area of interest is the investigation of its potential use as a treatment for neurological disorders such as depression and anxiety. Finally, further research is needed to fully understand its mechanism of action and to determine its effectiveness in treating specific diseases.
Scientific Research Applications
N'-{[(1-naphthyloxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been the subject of several scientific studies, with researchers investigating its potential therapeutic applications. One area of interest has been its potential use as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of inflammatory cytokines, suggesting that it may be effective in treating inflammatory diseases such as arthritis.
Another area of research has been the potential use of this compound as an anti-cancer agent. Studies have shown that this compound can induce apoptosis (cell death) in cancer cells, suggesting that it may be effective in treating certain types of cancer.
properties
IUPAC Name |
[(Z)-[1-amino-2-(4-nitrophenyl)ethylidene]amino] 2-naphthalen-1-yloxyacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O5/c21-19(12-14-8-10-16(11-9-14)23(25)26)22-28-20(24)13-27-18-7-3-5-15-4-1-2-6-17(15)18/h1-11H,12-13H2,(H2,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRLSGEDZDKHACO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2OCC(=O)ON=C(CC3=CC=C(C=C3)[N+](=O)[O-])N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC=C2OCC(=O)O/N=C(/CC3=CC=C(C=C3)[N+](=O)[O-])\N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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